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Introduction

Tyclopyrazoflor is a novel pyridylpyrazole insecticide developed by Corteva Agriscience
(formerly Dow AgroSciences) with demonstrated efficacy against various sap-sucking insect
pests.[1][2] Its unique chemical structure sets it apart from existing insecticide classes.[3][4]
This document provides detailed application notes and laboratory bioassay protocols for
evaluating the efficacy of Tyclopyrazoflor against key target pests, such as the green peach
aphid (Myzus persicae) and the sweetpotato whitefly (Bemisia tabaci). The provided protocols
are based on established entomological testing methodologies and data reported in patent
literature.

Data Presentation

While specific LC/EC50 values for Tyclopyrazoflor are not readily available in published
literature, patent documentation provides insight into its efficacy. The following tables
summarize the reported insecticidal activity and provide a comparative context with other
common insecticides.

Table 1: Efficacy of Tyclopyrazoflor against Key Insect Pests
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) Efficacy
Concentration .
Compound Target Pest Rating (% Source
(Ppm)
Control)
Myzus persicae
Tyclopyrazoflor (Green Peach 200 A (80-100%) [5]
Aphid)
Bemisia tabaci
(Sweetpotato
Tyclopyrazoflor ) 200 A (80-100%)
Whitefly) -

Crawler Stage

Table 2: Comparative Efficacy of Various Insecticides against Myzus persicae

Reported LC50

Insecticide Class Target Species Source
(ppm)
Thiacloprid Neonicotinoid 1.314 Myzus persicae
Imidacloprid Neonicotinoid 1.09 Myzus persicae
Thiamethoxam Neonicotinoid 2.57 Myzus persicae
] Organophosphat )
Dimethoate 17.95 Myzus persicae
e

Table 3: Comparative Efficacy of Various Insecticides against Bemisia tabaci
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L. Reported Target Species
Insecticide Class ) Source
Efficacy & Stage
Low to moderate o )
N o ] Bemisia tabaci
Cyantraniliprole Diamide resistance
MEAM1
reported

Insect Growth

Highly effective

Bemisia tabaci

Buprofezin against egg and
Regulator MEAM1
nymphal stages
Highly effective o )
) Insect Growth ) Bemisia tabaci
Pyriproxyfen against egg and

Regulator

nymphal stages

MEAM1

Experimental Protocols

The following are detailed protocols for conducting laboratory bioassays to determine the

insecticidal activity of Tyclopyrazoflor.

Protocol 1: Foliar Spray Bioassay for Myzus persicae

(Green Peach Aphid)

Objective: To assess the contact and/or ingestion toxicity of Tyclopyrazoflor to adult and/or

nymphal stages of Myzus persicae through a foliar spray application.

Materials:

Acetone (reagent grade)

Distilled water

Tween 20® (or similar surfactant)

Tyclopyrazoflor technical grade or formulated product

Host plants (e.g., cabbage, pepper, or radish) grown to a suitable size (e.g., 2-4 true leaves)
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e Culture of Myzus persicae

o Hand-held aspirator-type sprayer
o Petri dishes or ventilated cages

e Fine paintbrush

e Microscope

Procedure:

 Insect Rearing: Maintain a healthy, age-synchronous culture of Myzus persicae on untreated
host plants in a controlled environment (e.g., 25+2°C, 60£10% RH, 16:8 L:D photoperiod).

o Preparation of Test Solutions:

[¢]

Prepare a stock solution of Tyclopyrazoflor (e.g., 2000 ppm) by dissolving the required
amount in acetone.

o Prepare serial dilutions of the stock solution to obtain the desired test concentrations (e.g.,
200, 100, 50, 25, 12.5 ppm).

o For each dilution, the final spray solution should contain a consistent, low percentage of
acetone (e.g., 10% v/v) and a surfactant (e.g., 0.025% Tween 20®) in distilled water to
ensure proper mixing and leaf coverage.

o Prepare a solvent control solution containing the same concentration of acetone and
surfactant in distilled water, but without the test compound.

o Treatment Application:

o Arrange host plants in a randomized complete block design, with a minimum of four
replicates per treatment concentration and the solvent control.

o Using a hand-held aspirator-type sprayer, apply the test solutions to both sides of the host
plant leaves until runoff. Ensure even coverage.
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o Spray the solvent control plants in the same manner.

o Allow the treated plants to air dry in a fume hood.

¢ Insect Infestation:

o Once the leaves are dry, carefully transfer a known number of adult or nymphal aphids
(e.g., 20-30) onto each treated leaf using a fine paintbrush.

o Cover the plants with ventilated cages to prevent aphid escape.
e Incubation and Assessment:
o Maintain the treated plants in a controlled environment for the duration of the assay.

o Assess aphid mortality at specified time intervals (e.g., 24, 48, and 72 hours) post-
infestation.

o Mortality is typically determined by gently prodding the insects with a fine brush; aphids
that are unable to move are considered dead.

» Data Analysis:

o Correct for control mortality using Abbott's formula: Corrected % Mortality = 100 * (X - Y) /
X, where X is the percentage of live insects in the control group and Y is the percentage of
live insects in the treated group.

o If a range of concentrations was tested, calculate the LC50 (lethal concentration for 50%
of the population) using probit analysis.

Protocol 2: Systemic Root Drench Bioassay for Bemisia
tabaci (Sweetpotato Whitefly)

Objective: To evaluate the systemic activity of Tyclopyrazoflor against the nymphal (crawler)
stages of Bemisia tabaci following uptake by the host plant's root system.

Materials:
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Tyclopyrazoflor technical grade or formulated product
Acetone (reagent grade)

Distilled water

Host plants (e.g., cotton or tomato) in individual pots
Culture of Bemisia tabaci

Clip cages or small ventilated cages for adult whiteflies
Microscope

Procedure:

Insect Rearing: Maintain a healthy culture of Bemisia tabaci on untreated host plants in a
controlled environment.

Preparation of Test Solutions:
o Prepare a stock solution of Tyclopyrazoflor in a suitable solvent (e.g., acetone).

o Prepare a series of dilutions in distilled water to achieve the desired treatment
concentrations.

o Prepare a solvent control with the same concentration of the solvent in water.
Treatment Application:

o Use a randomized experimental design with a sufficient number of replicate plants per
treatment.

o Apply a precise volume of the test solution to the soil of each potted plant, ensuring even
distribution around the base of the stem.

Insect Infestation:
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o At a specified time after the soil drench (e.g., 24 or 48 hours) to allow for systemic uptake,
introduce adult whiteflies to the treated plants.

o Confine the adults to a single leaf using a clip cage to allow for oviposition.

o Remove the adult whiteflies after a 24-hour oviposition period.

e Incubation and Assessment:
o Maintain the plants in a controlled environment and monitor the development of the eggs.

o After the eggs have hatched and the crawlers have settled, count the number of live first
or second instar nymphs under a microscope. The patent literature specifies evaluation on
3-4 nymph stage.

o Assess nymphal mortality at a set time after hatching (e.g., 9 days post-treatment of
plants).

e Data Analysis:

o Calculate the percent control of nymphs for each treatment concentration compared to the
solvent control using Abbott's formula.

o If applicable, determine the EC50 (effective concentration to inhibit development of 50% of
the population) using appropriate statistical software.

Signaling Pathways and Experimental Workflows
Proposed Mechanism of Action of Tyclopyrazoflor

Tyclopyrazoflor is thought to interfere with the insect's nervous system by interacting with
chordotonal transient receptor potential vanilloid (TRPV) channels. These channels are
involved in mechanosensation and play a role in hearing and proprioception in insects. The
exact binding site and mechanism of action are still under investigation, but the proposed
pathway involves the disruption of normal sensory function, leading to behavioral changes and
eventual mortality.
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Caption: Proposed mechanism of action for Tyclopyrazofior.

Experimental Workflow for Foliar Spray Bioassay

The following diagram illustrates the key steps in the foliar spray bioassay protocol.
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Caption: Workflow for the Tyclopyrazoflor foliar spray bioassay.
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Logical Relationship for Systemic Bioassay

This diagram outlines the logical progression of the systemic root drench bioassay.
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Caption: Logical flow of the Tyclopyrazoflor systemic bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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